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Compound of Interest

Compound Name: 8-OH-cAMP

CAS No.: 31356-95-3

Cat. No.: B1227043

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Introduction
8-Hydroxy-cAMP (8-OH-cAMP) is a polar, membrane-impermeant analog of the ubiquitous

second messenger cyclic adenosine monophosphate (cAMP). Its resistance to degradation by

phosphodiesterases (PDEs) makes it a stable tool for dissecting cAMP-mediated signaling

events. 8-OH-cAMP primarily exerts its effects through the activation of two main downstream

effectors: cAMP-dependent Protein Kinase (PKA) and Exchange Protein Directly Activated by

cAMP (EPAC). This guide provides a comprehensive technical overview of the 8-OH-cAMP
signaling pathway, including its mechanism of action, downstream targets, and relevant

experimental protocols.

Mechanism of Action: PKA and EPAC Activation
Upon introduction into the cellular environment, 8-OH-cAMP mimics the action of endogenous

cAMP by binding to and activating its primary intracellular receptors, PKA and EPAC.
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Protein Kinase A (PKA): 8-OH-cAMP is a potent activator of PKA, showing a preference for the

RIIβ isoform of the PKA regulatory subunit. The binding of 8-OH-cAMP to the regulatory

subunits of the inactive PKA holoenzyme induces a conformational change, leading to the

dissociation and activation of the catalytic subunits. These active catalytic subunits then

phosphorylate a multitude of downstream substrate proteins on serine and threonine residues,

thereby modulating their activity and initiating a cascade of cellular responses.

Exchange Protein Directly Activated by cAMP (EPAC): 8-OH-cAMP can also activate EPAC

isoforms (EPAC1 and EPAC2), which are guanine nucleotide exchange factors (GEFs) for the

small GTPases Rap1 and Rap2. Upon binding of 8-OH-cAMP, EPAC undergoes a

conformational change that unmasks its GEF activity, leading to the activation of Rap

GTPases. Activated Rap proteins, in turn, regulate a variety of cellular processes, including cell

adhesion, proliferation, and differentiation.

Quantitative Data
While specific binding affinity (Kd) and activation constant (EC50) values for 8-OH-cAMP are

not readily available in the literature, data for the parent molecule, cAMP, and other analogs

provide a comparative context. It is known that 8-OH-cAMP is a potent activator of PKA.
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Effector
Protein

Ligand Parameter Value Notes

PKA

Holoenzyme
cAMP Ka 610 nM

Activation

constant for RIIβ

holoenzyme.

EPAC1 cAMP Kd 2.9 µM Binding affinity.

EPAC1
8-pCPT-2'-O-Me-

cAMP
EC50 2.2 µM

Activation

constant for

Rap1 activation

assays.

EPAC2 cAMP Kd (CNB-B) 1.2 µM

Binding affinity to

the high-affinity

B-site.

EPAC2 cAMP Kd (CNB-A) 87 µM

Binding affinity to

the low-affinity A-

site.

Note: This table includes data for cAMP and a common EPAC-specific analog to provide

context due to the lack of specific quantitative data for 8-OH-cAMP in the reviewed literature.

Signaling Pathways
The activation of PKA and EPAC by 8-OH-cAMP initiates distinct and overlapping downstream

signaling cascades that regulate a wide array of cellular functions.

PKA-Mediated Signaling
The PKA pathway activated by 8-OH-cAMP is central to numerous cellular processes. A key

downstream target is the transcription factor cAMP Response Element-Binding Protein

(CREB).
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PKA Signaling Pathway. This diagram illustrates the activation of PKA by 8-OH-cAMP,

leading to the phosphorylation of CREB and subsequent regulation of gene expression.

EPAC-Mediated Signaling
The EPAC pathway provides a PKA-independent mechanism for cAMP signaling. Activation of

EPAC by 8-OH-cAMP leads to the activation of Rap1, a key regulator of cell adhesion and

junctional integrity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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